Cas no 2411307-85-0 (N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide)

• Product Name: N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide
• CAS No: 2411307-85-0
• MF: C₁₇H₂₂N₂O₄S
• MW: 350.432583332062
• CID: 6571675
• PubChem ID: 165771027
• Update Time: 2025-10-31

N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3601550299
• EN300-26582779
• N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide
• 2411307-85-0

• Inchi： 1S/C17H22N2O4S/c1-3-16(20)18(2)13-17(21)19-11-9-15(10-12-19)24(22,23)14-7-5-4-6-8-14/h3-8,15H,1,9-13H2,2H3
• InChI Key： HFJWTSYQYVATAY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CCN(C(CN(C(C=C)=O)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 350.13002836g/mol
• Monoisotopic Mass: 350.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.1Ų

Additional information on N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide

Introduction to N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide and Its Significance in Modern Chemical Biology

N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide (CAS No: 2411307-85-0) represents a novel compound with remarkable potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its unique chemical properties and promising applications in drug discovery and development.

The molecular framework of N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide incorporates several key functional groups that contribute to its biological activity. The presence of a benzenesulfonyl moiety and a piperidine ring enhances its interaction with biological targets, making it a valuable candidate for further investigation. These structural features are not only critical for its pharmacological efficacy but also for its potential role in modulating various cellular processes.

In recent years, there has been a growing interest in the development of small molecules that can selectively interact with biological targets. N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide has emerged as a compound of interest due to its ability to bind to specific proteins and enzymes involved in critical biological pathways. This binding affinity has been explored in various preclinical studies, where the compound has shown promise in inhibiting key enzymes associated with inflammatory responses and metabolic disorders.

The synthesis of N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the benzenesulfonyl group and the piperidine ring necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently.

One of the most compelling aspects of N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide is its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in models of inflammation and pain management, suggesting that it could be a viable candidate for further development into a novel therapeutic agent. Additionally, its structural features make it an attractive scaffold for medicinal chemists to explore new derivatives with enhanced pharmacological properties.

The compound's interaction with biological targets has been extensively studied using computational methods and experimental techniques. Molecular docking simulations have revealed that N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide can bind to specific pockets on target proteins, thereby modulating their activity. This binding mechanism has been validated through X-ray crystallography studies, which provide detailed insights into the compound-protein interactions at an atomic level.

The development of N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide also underscores the importance of interdisciplinary collaboration in chemical biology research. The integration of synthetic chemistry, computational biology, and pharmacology has enabled researchers to gain a comprehensive understanding of the compound's properties and potential applications. This collaborative approach is essential for translating laboratory discoveries into tangible therapeutic benefits for patients.

Looking ahead, the future prospects for N-{2-[4-(benzenesulfonyl)piperidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide are promising. Ongoing research aims to optimize its pharmacokinetic profile and explore new therapeutic indications. Additionally, the compound serves as a valuable tool for studying the mechanisms underlying various diseases, providing insights that could lead to the development of more effective treatments.

In conclusion, N-{2-[4-(benzenesulfonyl)piperidin- 1- yl]- - N- methylprop- - -enamide) (CAS No: 2411307- 85-0) is a compound with significant potential in modern chemical biology and pharmaceutical research. Its unique structural features, biochemical activity, and therapeutic applications make it a compelling subject for further investigation. As research continues, this compound holds promise for contributing to advancements in drug discovery and patient care.